Cas no 111633-59-1 (Octahydropyrrolo[1,2-a]azocin-5(1H)-one)

• Product Name: Octahydropyrrolo[1,2-a]azocin-5(1H)-one
• CAS No: 111633-59-1
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 1029010
• PubChem ID: 15783068
• Update Time: 2025-04-20

Octahydropyrrolo[1,2-a]azocin-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• Octahydropyrrolo[1,2-a]azocin-5(1H)-one
• 2,3,6,7,8,9,10,10a-octahydro-1H-pyrrolo[1,2-a]azocin-5-one
• SCHEMBL5832697
• 111633-59-1
• DTXSID20578236

• Inchi： 1S/C10H17NO/c12-10-7-3-1-2-5-9-6-4-8-11(9)10/h9H,1-8H2
• InChI Key： WAVKJQJIRKLOIG-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC2CCCN21

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines